Cas no 1187989-94-1 (N-MEthoxy-n-methyl-3,5-dinitrobenzamide)

• Product Name: N-MEthoxy-n-methyl-3,5-dinitrobenzamide
• CAS No: 1187989-94-1
• MF: C₉H₉N₃O₆
• MW: 255.184262037277
• CID: 5690409
• PubChem ID: 15105750
• Update Time: 2026-03-11

N-MEthoxy-n-methyl-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• MFCD14707566
• AKOS016610635
• 1187989-94-1
• N-methoxy-N-methyl-3,5-dinitrobenzamide
• N-MEthoxy-n-methyl-3,5-dinitrobenzamide

• Inchi： 1S/C9H9N3O6/c1-10(18-2)9(13)6-3-7(11(14)15)5-8(4-6)12(16)17/h3-5H,1-2H3
• InChI Key： PTXGFDJXGPOTHZ-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.04913502g/mol
• Monoisotopic Mass: 255.04913502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 121Ų